Cas no 1806436-94-1 (1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one
• CAS No: 1806436-94-1
• MF: C₉H₇Br₂IO
• MW: 417.863753557205
• CID: 4972740
• Update Time: 2025-05-20

1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one

• Inchi： 1S/C9H7Br2IO/c10-5-8(13)3-6-1-2-7(11)4-9(6)12/h1-2,4H,3,5H2
• InChI Key： LNKNLDVXTFUDLD-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC(CBr)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one (CAS No. 1806436-94-1)

1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1806436-94-1, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple halogen atoms, specifically bromine and iodine, makes it a versatile building block for further chemical modifications and functionalizations.

The molecular structure of 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one consists of a propanone backbone substituted with a phenyl ring at the third carbon position, which itself is further modified with bromine and iodine atoms. This arrangement not only enhances its reactivity but also opens up numerous possibilities for its use in drug discovery and development. The compound's dual halogenation provides a strategic handle for cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. The compound 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one has been explored as a precursor in the synthesis of molecules with potential therapeutic effects. For instance, researchers have investigated its utility in creating inhibitors of enzymes involved in inflammatory responses. These studies have highlighted the compound's significance as a scaffold for designing drugs that modulate immune system functions.

The halogenated aromatic ring in 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one is particularly noteworthy, as it allows for various chemical transformations such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The ability to introduce different substituents at the bromo and iodo positions provides chemists with a high degree of flexibility in tailoring the properties of the final product.

Recent advancements in synthetic methodologies have further expanded the applications of 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one. For example, transition-metal-catalyzed reactions have enabled the efficient preparation of complex derivatives with enhanced biological activity. One notable area of research has been the synthesis of small-molecule inhibitors targeting protein-protein interactions. These inhibitors are crucial for developing treatments against various diseases, including cancer and neurodegenerative disorders.

The compound's role in medicinal chemistry extends beyond simple intermediates. It has been utilized in the development of photoactive molecules, which are gaining prominence due to their applications in photodynamic therapy and optogenetics. The presence of bromine and iodine atoms allows for easy incorporation into systems that can be activated by light, providing a means to control biological processes at a cellular level.

In conclusion, 1-Bromo-3-(4-bromo-2-iodophenyl)propan-2-one (CAS No. 1806436-94-1) represents a valuable asset in the chemical and pharmaceutical industries. Its unique structural features and reactivity make it an ideal candidate for further exploration in drug discovery and material science. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.